Cas no 687607-67-6 (1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI))

• Product name: 1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI)
• CAS No: 687607-67-6
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 1017102
• PubChem ID: 21390140

1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(aminomethyl)-3-bromo- (9CI)
• 2-(aminomethyl)-3-bromobenzene-1,4-diol
• SCHEMBL11675050
• 687607-67-6
• DTXSID60612820
• DB-267567
• 1,4-BENZENEDIOL, 2-(AMINOMETHYL)-3-BROMO-

• Inchi： InChI=1S/C7H8BrNO2/c8-7-4(3-9)5(10)1-2-6(7)11/h1-2,10-11H,3,9H2
• InChI Key： IJBMGOYYIZLPHJ-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1O)CN)Br)O

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids